Cas no 567-64-6 (Acetamide, 2,2,2-trifluoro-N,N-bis(1-methylethyl)-)

Acetamide, 2,2,2-trifluoro-N,N-bis(1-methylethyl)- structure
567-64-6 structure
Product name:Acetamide, 2,2,2-trifluoro-N,N-bis(1-methylethyl)-
CAS No:567-64-6
MF:C8H14NOF3
MW:197.19806
CID:1599967
PubChem ID:587652

Acetamide, 2,2,2-trifluoro-N,N-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2,2,2-trifluoro-N,N-bis(1-methylethyl)-
    • 2,2,2-Trifluoro-N,N-diisopropylacetamide
    • 2,2,2-Trifluoro-N,N-bis(1-methylethyl)acetamide
    • AKOS003788831
    • SCHEMBL6057228
    • DTXSID001240930
    • 567-64-6
    • N,N-Diisopropyltrifluoroacetamide
    • Acetamide, 2,2,2-trifluoro-N,N-diisopropyl-
    • Inchi: InChI=1S/C8H14F3NO/c1-5(2)12(6(3)4)7(13)8(9,10)11/h5-6H,1-4H3
    • InChI Key: DBGATAOZCQOMHN-UHFFFAOYSA-N
    • SMILES: CC(C)N(C(C)C)C(=O)C(F)(F)F

Computed Properties

  • Exact Mass: 197.10282
  • Monoisotopic Mass: 197.10274856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3Ų
  • XLogP3: 2.4

Experimental Properties

  • PSA: 20.31

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